Cas no 824402-46-2 (Benzeneacetic acid, 3-amino-4-(methoxymethoxy)-, ethyl ester)

Benzeneacetic acid, 3-amino-4-(methoxymethoxy)-, ethyl ester structure
824402-46-2 structure
Product Name:Benzeneacetic acid, 3-amino-4-(methoxymethoxy)-, ethyl ester
CAS No:824402-46-2
MF:C12H17NO4
MW:239.267683744431
CID:691482
PubChem ID:71418626
Update Time:2025-04-19

Benzeneacetic acid, 3-amino-4-(methoxymethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3-amino-4-(methoxymethoxy)-, ethyl ester
    • ethyl 2-[3-amino-4-(methoxymethoxy)phenyl]acetate
    • DTXSID70837921
    • Ethyl [3-amino-4-(methoxymethoxy)phenyl]acetate
    • 824402-46-2
    • Inchi: 1S/C12H17NO4/c1-3-16-12(14)7-9-4-5-11(10(13)6-9)17-8-15-2/h4-6H,3,7-8,13H2,1-2H3
    • InChI Key: VBXOYVXUCHICNN-UHFFFAOYSA-N
    • SMILES: O(COC)C1C=CC(=CC=1N)CC(=O)OCC

Computed Properties

  • Exact Mass: 239.11575802g/mol
  • Monoisotopic Mass: 239.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 70.8Ų
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